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Compound of Interest

Compound Name: Methyl Laurate

Cat. No.: B129979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl laurate in

various organic solvents. Due to its nature as a fatty acid methyl ester (FAME), methyl laurate
sees extensive use as an intermediate in the manufacturing of detergents, emulsifiers, wetting

agents, stabilizers, lubricants, plasticizers, and in the formulation of cosmetics and

pharmaceuticals. A thorough understanding of its solubility is critical for process design,

formulation development, and quality control in these applications.

Quantitative Solubility Data
Methyl laurate, a colorless to pale yellow liquid, is generally characterized by its high solubility

in a wide range of organic solvents and its practical insolubility in water. While many sources

describe methyl laurate as "miscible" with common organic solvents, detailed quantitative data

with temperature dependence is not extensively tabulated in publicly available literature.

However, based on available information and the behavior of similar fatty acid methyl esters,

the following table summarizes its solubility characteristics.
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Solvent Polarity Index
Qualitative
Solubility

Quantitative Data
(at specific
temperatures,
where available)

Alcohols

Methanol 5.1 Soluble

Vapor-liquid

equilibrium data

suggests high

solubility.[1]

Ethanol 4.3 Miscible[2]
Miscible at ambient

temperatures.

Ketones

Acetone 5.1 Miscible[2]
Miscible at ambient

temperatures.

Ethers

Diethyl Ether 2.8 Miscible[2]
Miscible at ambient

temperatures.

Hydrocarbons

n-Hexane 0.1 Soluble

FAMEs are generally

soluble in

hydrocarbons.

Chlorinated Solvents

Chloroform 4.1 Soluble

FAMEs show good

solubility in

chloroform.

Carbon Tetrachloride 1.6 Soluble -

Note: "Miscible" indicates that the substances will mix in all proportions to form a homogeneous

solution. For "Soluble," the exact concentration limits are not always specified in the available
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literature. The solubility of methyl laurate, like most solutes, is expected to increase with

temperature.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of methyl laurate in an

organic solvent using a gravimetric method. This method is suitable for determining the

concentration of a non-volatile solute in a volatile solvent.

Materials and Equipment
Methyl laurate (high purity)

Selected organic solvent (analytical grade)

Analytical balance (accurate to ±0.0001 g)

Thermostatic water bath or incubator

Vials with airtight caps (e.g., screw-cap glass vials with PTFE septa)

Volumetric flasks and pipettes

Syringe filters (solvent-compatible, e.g., PTFE)

Drying oven

Desiccator

Procedure
Preparation of Saturated Solution:

Add an excess amount of methyl laurate to a series of vials.

Using a pipette, add a known volume of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b129979?utm_src=pdf-body
https://www.benchchem.com/product/b129979?utm_src=pdf-body
https://www.benchchem.com/product/b129979?utm_src=pdf-body
https://www.benchchem.com/product/b129979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the vials in a thermostatic water bath set to the desired temperature.

Agitate the vials (e.g., using a shaker) for a predetermined period (e.g., 24-48 hours) to

ensure equilibrium is reached. The presence of undissolved methyl laurate at the bottom

of the vials is necessary to confirm saturation.

Sample Withdrawal and Filtration:

Allow the vials to stand undisturbed in the thermostatic bath for a sufficient time (e.g., 2-4

hours) to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed pipette to avoid premature precipitation of the solute.

Immediately filter the withdrawn sample through a syringe filter into a pre-weighed, clean,

and dry vial. This step is crucial to remove any undissolved microparticles.

Gravimetric Analysis:

Weigh the vial containing the filtered saturated solution to determine the total mass of the

solution.

Place the vial in a drying oven at a temperature sufficient to evaporate the solvent

completely without degrading the methyl laurate (e.g., 60-80°C). The oven should be

well-ventilated.

Periodically remove the vial from the oven, cool it in a desiccator, and weigh it.

Repeat the drying and weighing process until a constant mass is achieved, indicating that

all the solvent has evaporated.

Calculation of Solubility:

The mass of the dissolved methyl laurate is the final constant mass of the vial minus the

initial mass of the empty vial.

The mass of the solvent is the total mass of the saturated solution minus the mass of the

dissolved methyl laurate.
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Solubility can be expressed in various units, such as:

g of methyl laurate / 100 g of solvent

g of methyl laurate / 100 mL of solvent

Mole fraction (moles of methyl laurate / total moles)

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of methyl
laurate solubility.

Preparation Sampling Analysis Calculation

Add excess Methyl Laurate to vial Add known volume of solvent Equilibrate at constant temperature with agitation Allow excess solute to settle Withdraw supernatant Filter into pre-weighed vial Weigh vial with solution Evaporate solvent in oven Weigh vial with solute until constant mass Determine mass of solute and solvent Calculate solubility (e.g., g/100g solvent)

Click to download full resolution via product page

Workflow for Gravimetric Solubility Determination.

This guide provides a foundational understanding of methyl laurate's solubility in organic

solvents and a practical methodology for its determination. For specific applications, it is

recommended to perform experimental measurements under the precise conditions of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility of Methyl Laurate in Organic Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129979#methyl-laurate-solubility-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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